Cas no 26732-90-1 (2,4-Pentanedione, 3-(3-methyl-2-butenyl)-)

• Product Name: 2,4-Pentanedione, 3-(3-methyl-2-butenyl)-
• CAS No: 26732-90-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1428409
• Update Time: 2024-08-15

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(3-methyl-2-butenyl)-
• 3-(3-methyl-but-2-enyl)-pentane-2,4-dione
• 3-(3,3-dimethylallyl)pentane-2,4-dione
• 3-(3-methyl-2-buten-1-yl)-2,4-pentanedione
• 2,4-Pentanedione, 3-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C10H16O2/c1-7(2)5-6-10(8(3)11)9(4)12/h5,10H,6H2,1-4H3
• InChI Key： BOKVWIIGHCAWLY-UHFFFAOYSA-N
• SMILES： CC(=O)C(C/C=C(/C)\C)C(=O)C

Computed Properties

• Exact Mass: 168.11500

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 120 °C(Press: 15 Torr)
• PSA: 34.14000
• LogP: 2.13690
• pka: 10.39±0.59(Predicted)